Cas no 1186502-49-7 (1H-Pyrrolo[2,3-b]pyridine-2-methanol, 5-amino-)

1H-Pyrrolo[2,3-b]pyridine-2-methanol, 5-amino- structure
1186502-49-7 structure
Product Name:1H-Pyrrolo[2,3-b]pyridine-2-methanol, 5-amino-
CAS No:1186502-49-7
MF:C8H9N3O
MW:163.176561117172
CID:833738
Update Time:2023-08-03

1H-Pyrrolo[2,3-b]pyridine-2-methanol, 5-amino- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrolo[2,3-b]pyridine-2-Methanol, 5-aMino-
    • (5-amino-1H-pyrrolo[2,3-b]pyridin-2-yl)methanol
    • 1H-Pyrrolo[2,3-b]pyridine-2-methanol,5-amino-
    • 1H-Pyrrolo[2,3-b]pyridine-2-methanol, 5-amino-
    • Inchi: 1S/C8H9N3O/c9-6-1-5-2-7(4-12)11-8(5)10-3-6/h1-3,12H,4,9H2,(H,10,11)
    • InChI Key: KVJMKNKAFUMSBR-UHFFFAOYSA-N
    • SMILES: OCC1=CC2=CC(=CN=C2N1)N

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 164
  • Topological Polar Surface Area: 74.9
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